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Compound of Interest

Compound Name: C.l. Mordant yellow 8

Cat. No.: B1585443

C.l. Mordant Yellow 8: A Technical Guide to
Solubility

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.l.
Mordant Yellow 8 (CAS 6359-83-7), an azo dye. The information presented herein is intended
to support research, development, and quality control activities where this compound is utilized.

Core Properties of C.I. Mordant Yellow 8

e Chemical Name: Disodium 2-[[4,5-dihydro-3-methyl-5-ox0-1-(4-sulfonatophenyl)-1H-pyrazol-
4-yllazo]benzoate

C.l. Name: Mordant Yellow 8

CAS Number: 6359-83-7

Molecular Formula: C17H12NaNa20eS[1][2]

Molecular Weight: 446.34 g/mol [1]

Appearance: Yellow to red-light yellow powder[1][2][3]
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Solubility Profile

C.l. Mordant Yellow 8 is a synthetic dye with specific solubility properties that dictate its
applications, particularly in the textile, leather, and paper industries.[3]

Quantitative Solubility Data

The solubility of C.l. Mordant Yellow 8 in water has been determined quantitatively. This
information is crucial for preparing solutions of known concentrations for various experimental
and industrial processes.

Solvent Temperature Solubility

Water 20°C 14.4 g/L

Table 1: Quantitative solubility of C.I. Mordant Yellow 8 in water.[1][3]

Qualitative Solubility in Various Solvents

While precise quantitative data for solvents other than water is not readily available in the
literature, qualitative descriptions of the solubility of C.I. Mordant Yellow 8 have been reported.

Solvent Solubility Description
Water Soluble[1][2][3]

Ethanol Slightly Soluble[1][2][3]
Other Organic Solvents Insoluble[1][2][3]

Table 2: Qualitative solubility of C.l. Mordant Yellow 8 in different solvents.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye such
as C.l. Mordant Yellow 8. This method is based on the principle of preparing a saturated
solution and determining the concentration of the dissolved solute.
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Objective: To determine the solubility of C.l. Mordant Yellow 8 in a specific solvent at a given
temperature.

Materials:

C.l. Mordant Yellow 8

o Selected solvent (e.g., deionized water, ethanol)

e \olumetric flasks

o Beakers

e Magnetic stirrer and stir bars

o Constant temperature water bath or incubator

e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Spectrophotometer

e Cuvettes

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of C.l. Mordant Yellow 8 to a known volume of the solvent in a
beaker. The excess is to ensure that a saturated solution is formed.

o Place the beaker in a constant temperature bath set to the desired temperature (e.g.,
20°C).

o Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.qg., 24-48
hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid:
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o Allow the solution to stand undisturbed at the constant temperature for a few hours to
allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Filter the sample through a syringe filter (e.g., 0.45 um) to remove any suspended
particles. This step is critical to ensure that only the dissolved dye is measured.

o Concentration Determination (Using UV-Vis Spectrophotometry):

[e]

Prepare a series of standard solutions of C.I. Mordant Yellow 8 of known concentrations
in the same solvent.

o Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) to generate a calibration curve (Absorbance vs. Concentration).

o Accurately dilute a known volume of the filtered saturated solution with the solvent to bring
its absorbance within the range of the calibration curve.

o Measure the absorbance of the diluted sample.

o

Use the calibration curve to determine the concentration of the diluted sample and then
calculate the concentration of the original saturated solution.

o Calculation of Solubility:

o The concentration of the saturated solution represents the solubility of C.l. Mordant
Yellow 8 in the chosen solvent at the specified temperature. The solubility is typically
expressed in g/L or mol/L.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of dye
solubility.
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A generalized workflow for determining the solubility of a dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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